3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide

• IUPAC Name: 3-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]thiolane 1,1-dioxide
• InChI: InChI=1S/C18H23N3O4S2/c1-13-18(14(2)21(19-13)16-9-11-26(22,23)12-16)27(24,25)20-10-5-7-15-6-3-4-8-17(15)20/h3-4,6,8,16H,5,7,9-12H2,1-2H3
• InChI Key: DDTVMAULMSVYOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)S(=O)(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C18H23N3O4S2
• Molecular Weight: 409.5 g/mol

Description

3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide is a useful research compound. Its molecular formula is C18H23N3O4S2 and its molecular weight is 409.52. The purity is usually 95%.
BenchChem offers high-quality 3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalysis and Organic Synthesis

Research has shown that sulfonamide-based compounds, including those incorporating pyrazole and dihydroquinoline moieties, can act as catalysts or intermediates in various organic transformations. For example, sulfonamides have been utilized in the synthesis of complex heterocyclic structures, indicative of their potential in facilitating novel organic synthesis pathways (Yamali et al., 2020). These processes often target the development of molecules with significant biological activity, demonstrating the compound's relevance in pharmaceutical research.

Photocatalysis

The photooxidation of organic substrates using sulfonamide derivatives has been investigated, with findings suggesting that these compounds can act as sensitizers in photocatalytic reactions. Such reactions are crucial for the oxidative modification of organic compounds, offering a pathway to sulfoxides and sulfones through electron transfer processes (Che et al., 2005). This property can be harnessed in environmental applications, such as the removal of sulfur from fossil fuels, or in the synthesis of sulfur-containing pharmaceuticals.

Material Science

Sulfonamide compounds are also relevant in material science, particularly in the development of organic light-emitting diodes (OLEDs) and other photoluminescent materials. For instance, compounds containing thiophene units have been used to create deep red-emitting OLEDs, indicating the potential of sulfonamide-based compounds in electronic and optoelectronic applications (Qu et al., 2012).